Cas no 4683-00-5 (5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 4683-00-5
• MF: C₆H₅N₃S₂
• MW: 183.253997564316
• MDL: MFCD01043763
• CID: 872667
• PubChem ID: 644639
• Update Time: 2025-09-28

5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine
• TIMTEC-BB SBB007055
• VITAS-BB TBB000031
• CHEMBRDG-BB 3014341
• BUTTPARK 24\04-27
• ART-CHEM-BB B014341
• 5-THIEN-2-YL-1,3,4-THIADIAZOL-2-YLAMINE
• 5-THIOPHEN-2-YL-[1,3,4]THIADIAZOL-2-YLAMINE
• AKOS B014341
• 2-AMINO-5-(2-THIENYL)-1,3,4-THIADIAZOLE
• 5-thiophen-2-yl-1,3,4-thiadiazol-2-amine
• DB-028453
• CCG-45902
• AKOS000225623
• F0451-1708
• SR-01000400620-1
• STK020121
• SCHEMBL6374937
• AM-900/25025021
• MLS000077101
• 4683-00-5
• BS-25003
• MFCD01043763
• AG-690/11094032
• SY288239
• SR-01000400620-3
• CHEMBL1469977
• DTXSID10349391
• BDBM50534965
• 5-(2-thienyl)-1,3,4-thiadiazol-2-amine
• 6N6
• SR-01000400620
• E85664
• HMS2302M22
• Q27456469
• SMR000009203

• MDL： MFCD01043763
• Inchi： 1S/C6H5N3S2/c7-6-9-8-5(11-6)4-2-1-3-10-4/h1-3H,(H2,7,9)
• InChI Key： DADKTCVAPDOGJQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1=CC=CS1

Computed Properties

• Exact Mass: 182.99200
• Monoisotopic Mass: 182.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 379.8±34.0 °C at 760 mmHg
• Flash Point: 183.5±25.7 °C
• PSA: 108.28000
• LogP: 2.43000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine

Recent Advances in the Study of 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS: 4683-00-5): A Promising Scaffold in Medicinal Chemistry

The compound 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS: 4683-00-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, which combines a thiophene ring with a 1,3,4-thiadiazole moiety, has been explored for its potential applications in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Recent studies have highlighted its ability to interact with various biological targets, making it a promising candidate for further investigation.

One of the key areas of research has focused on the synthesis and optimization of derivatives based on this scaffold. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the thiadiazole ring could significantly enhance the compound's bioactivity. For instance, the introduction of electron-withdrawing groups at specific positions improved its inhibitory effects against bacterial enzymes, suggesting potential applications in combating antibiotic-resistant pathogens. The study also reported a synthetic route for 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine with high yield and purity, which could facilitate large-scale production for preclinical testing.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of this compound. A 2024 preprint article on bioRxiv revealed that 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

Furthermore, computational studies have provided insights into the molecular interactions of 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine with biological targets. Molecular docking simulations, as reported in a 2023 issue of Bioorganic & Medicinal Chemistry Letters, identified strong binding affinities for enzymes such as cyclooxygenase-2 (COX-2) and topoisomerase II, which are implicated in inflammation and cancer progression. These in silico findings align with experimental data, reinforcing the compound's multifunctional pharmacological profile.

Despite these promising results, challenges remain in the development of 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine as a therapeutic agent. Pharmacokinetic studies are needed to evaluate its bioavailability, metabolic stability, and toxicity profiles. Recent efforts have begun to address these gaps, with a 2024 study in European Journal of Pharmaceutical Sciences reporting preliminary data on the compound's absorption and distribution in rodent models. The study noted moderate oral bioavailability and favorable tissue penetration, though further optimization may be required to improve its drug-like properties.

In conclusion, 5-(Thiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS: 4683-00-5) represents a highly versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis, biological evaluation, and computational modeling have laid a solid foundation for future drug development efforts. As research continues to unravel its mechanisms of action and optimize its pharmacological properties, this compound may soon transition from the bench to the clinic, offering new solutions for unmet medical needs.